N-methyl-1-[3-(4-morpholinyl)benzoyl]-N-(2-phenylethyl)-3-piperidinamine

• IUPAC Name: [3-[methyl(2-phenylethyl)amino]piperidin-1-yl]-(3-morpholin-4-ylphenyl)methanone
• InChI: InChI=1S/C25H33N3O2/c1-26(14-12-21-7-3-2-4-8-21)24-11-6-13-28(20-24)25(29)22-9-5-10-23(19-22)27-15-17-30-18-16-27/h2-5,7-10,19,24H,6,11-18,20H2,1H3
• InChI Key: UPRWDFFFWPSTNP-UHFFFAOYSA-N
• Canonical SMILES: CN(CCC1=CC=CC=C1)C2CCCN(C2)C(=O)C3=CC(=CC=C3)N4CCOCC4
• Molecular Formula: C25H33N3O2
• Molecular Weight: 407.5 g/mol

Description

N-methyl-1-[3-(4-morpholinyl)benzoyl]-N-(2-phenylethyl)-3-piperidinamine, also known as U-47700, is a synthetic opioid analgesic drug. It was first developed in the 1970s by a team of researchers at Upjohn, a pharmaceutical company. U-47700 is a potent agonist of the mu-opioid receptor, which is responsible for modulating pain sensation, mood, and reward.

Mechanism of Action

N-methyl-1-[3-(4-morpholinyl)benzoyl]-N-(2-phenylethyl)-3-piperidinamine acts as a potent agonist of the mu-opioid receptor, which is a G protein-coupled receptor that is widely distributed throughout the central and peripheral nervous systems. Activation of the mu-opioid receptor leads to inhibition of neurotransmitter release, resulting in analgesia, euphoria, and respiratory depression.
Biochemical and Physiological Effects:
This compound produces a range of biochemical and physiological effects, including analgesia, sedation, respiratory depression, and euphoria. It also has the potential to cause addiction and overdose, particularly when used in high doses or in combination with other drugs.

Advantages and Limitations for Lab Experiments

N-methyl-1-[3-(4-morpholinyl)benzoyl]-N-(2-phenylethyl)-3-piperidinamine has several advantages for use in lab experiments, including its high potency and selectivity for the mu-opioid receptor. However, its potential for abuse and overdose limits its utility in certain experimental settings.

Future Directions

There are several future directions for research on N-methyl-1-[3-(4-morpholinyl)benzoyl]-N-(2-phenylethyl)-3-piperidinamine, including the development of new analgesic drugs that target the mu-opioid receptor with greater specificity and fewer side effects. Additionally, research is needed to better understand the mechanisms of opioid addiction and overdose, and to identify new strategies for preventing and treating these conditions.

Synthesis Methods

The synthesis of N-methyl-1-[3-(4-morpholinyl)benzoyl]-N-(2-phenylethyl)-3-piperidinamine involves the condensation of 3-(4-morpholinyl)benzoyl chloride with N-methyl-3-piperidone, followed by reduction with sodium borohydride and N-alkylation with 2-phenylethyl chloride. The final product is purified using chromatography techniques.

Scientific Research Applications

N-methyl-1-[3-(4-morpholinyl)benzoyl]-N-(2-phenylethyl)-3-piperidinamine has been used in scientific research to study the mechanisms of opioid receptor activation and the development of new analgesic drugs. It has also been used as a tool to investigate the role of the mu-opioid receptor in reward pathways and addiction.